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Compound of Interest

Compound Name:
Propanamide, N-(1-naphthyl)-2-

methyl-

Cat. No.: B366275 Get Quote

Technical Guide: N-(1-Naphthyl)-2-
methylpropanamide
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for the chemical

compound "Propanamide, N-(1-naphthyl)-2-methyl-". Despite a comprehensive search of

scientific databases and chemical repositories, it has been determined that this specific

compound is not extensively documented in publicly available literature. The following sections

detail the information that could be ascertained.

Chemical Identity
The primary identifiers for this compound have been established as follows:

Identifier Value

Systematic Name Propanamide, N-(1-naphthyl)-2-methyl-

IUPAC Name N-(naphthalen-1-yl)-2-methylpropanamide

Molecular Formula C₁₄H₁₅NO

Molecular Weight 213.28 g/mol
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A corresponding CAS (Chemical Abstracts Service) Registry Number for this specific

compound could not be definitively identified in the available resources.

Quantitative Physicochemical Data
A thorough search for experimental or calculated quantitative physicochemical data for N-(1-

naphthyl)-2-methylpropanamide did not yield specific results. Data points such as melting point,

boiling point, solubility, partition coefficient (LogP), and spectral data (NMR, IR, Mass

Spectrometry) are not available in the public domain for this compound.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of N-(1-naphthyl)-2-

methylpropanamide are not described in the reviewed literature. While general methods for the

synthesis of amides and other naphthalene derivatives exist, no specific procedures tailored to

this molecule were found.

Biological Activity and Signaling Pathways
There is no available information regarding the biological activity of N-(1-naphthyl)-2-

methylpropanamide. Consequently, no associated signaling pathways or experimental

workflows can be described or visualized. Research on other naphthalene-containing

compounds has revealed a wide range of biological activities, including antimicrobial and

anticancer properties, but these findings cannot be directly attributed to N-(1-naphthyl)-2-

methylpropanamide without specific experimental evidence.

Due to the absence of data on signaling pathways or experimental workflows for this

compound, the requested Graphviz diagrams cannot be generated.

Conclusion
Based on the conducted research, N-(1-naphthyl)-2-methylpropanamide appears to be a novel

or sparsely documented chemical entity. The core requirements for an in-depth technical guide,

including quantitative data, detailed experimental protocols, and biological activity information,

could not be met due to a lack of available data in the public scientific literature. Further

research would be necessary to characterize this compound and determine its properties and

potential applications.
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To cite this document: BenchChem. ["Propanamide, N-(1-naphthyl)-2-methyl-" IUPAC name
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b366275#propanamide-n-1-naphthyl-2-methyl-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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